2-cyclopentyl-N-(2-phenylethyl)acetamide
Description
2-Cyclopentyl-N-(2-phenylethyl)acetamide is a synthetic acetamide derivative characterized by a cyclopentyl group attached to the acetamide backbone and an N-(2-phenylethyl) substituent. The cyclopentyl group introduces steric bulk, which may influence binding affinity and metabolic stability, while the phenylethyl moiety is a common feature in neuroactive compounds, including fentanyl analogs .
Properties
Molecular Formula |
C15H21NO |
|---|---|
Molecular Weight |
231.33 g/mol |
IUPAC Name |
2-cyclopentyl-N-(2-phenylethyl)acetamide |
InChI |
InChI=1S/C15H21NO/c17-15(12-14-8-4-5-9-14)16-11-10-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,16,17) |
InChI Key |
AOSLVHFIGFKZCH-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)CC(=O)NCCC2=CC=CC=C2 |
Canonical SMILES |
C1CCC(C1)CC(=O)NCCC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Variations and Implications
- Cyclopentyl vs. Naphthyl/Iodo Groups : The cyclopentyl group in the target compound provides moderate steric hindrance compared to the bulkier naphthyl group in or the electron-rich iodine in . These differences influence solubility and membrane permeability.
- Phenylethyl Substituent : All analogs retain the N-(2-phenylethyl) group, a critical motif in opioid receptor ligands. Modifications to the acetamide’s α-carbon (e.g., methoxy in methoxyacetylfentanyl ) significantly alter receptor binding kinetics.
- Functional Group Additions: Bromophenoxy and formyl groups in introduce sites for further chemical derivatization, contrasting with the cyclopentyl group’s role in conformational restriction .
Pharmacological and Toxicological Insights
- Opioid Receptor Affinity : Methoxyacetylfentanyl and ocfentanil exhibit high µ-opioid receptor affinity due to their piperidinyl-phenylethyl and aryl substituents . The cyclopentyl group in the target compound may reduce affinity compared to these analogs but improve metabolic stability.
- Toxicity Data: Limited toxicological information exists for 2-cyclopentyl-N-(2-phenylethyl)acetamide. In contrast, fentanyl analogs are associated with high overdose risk due to potent respiratory depression .
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